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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexapentacontane, a long-chain saturated hydrocarbon with the chemical formula C₅₆H₁₁₄, is

a compound of increasing interest in materials science and nanotechnology.[1] As a high-

molecular-weight alkane, it exhibits unique physical properties and a propensity for self-

assembly, making it a valuable model for studying crystallization and a building block for novel

nanostructures.[1] This guide provides a comprehensive overview of the physicochemical

properties, synthesis, and applications of hexapentacontane, with a focus on its potential in

research and development.

Physicochemical Properties
Hexapentacontane is a white, waxy solid at room temperature. Its high molecular weight

results in a high melting and boiling point compared to shorter-chain alkanes.[1] The stability of

its carbon-hydrogen bonds contributes to its relatively low reactivity.[1]

Table 1: Physical and Chemical Properties of Hexapentacontane
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Property Value Source

CAS Number 7719-82-6 PubChem[2]

Molecular Formula C₅₆H₁₁₄ PubChem[2]

Molecular Weight 787.5 g/mol PubChem[2]

Melting Point 96-99 °C ChemicalBook

Boiling Point (est.) 601.13 °C ChemicalBook

Density (est.) 0.9271 g/cm³ ChemicalBook

XLogP3 29.9 PubChem[2]

IUPAC Name Hexapentacontane PubChem[2]

Synthesis of Hexapentacontane
Hexapentacontane can be synthesized through classic organic coupling reactions designed to

form long carbon-carbon single bonds. The two primary methods are Kolbe electrolysis and the

Wurtz reaction. Both methods are suitable for creating symmetrical alkanes.

Kolbe Electrolysis
This method involves the electrochemical decarboxylation of a carboxylic acid salt.[1] For the

synthesis of hexapentacontane, a salt of a C₂₈ carboxylic acid, such as octacosanoic acid,

would be used. The reaction proceeds through a radical mechanism at the anode.[3]

A specific protocol for hexapentacontane synthesis via Kolbe electrolysis is not readily

available in the reviewed literature. However, a generalized procedure for the synthesis of long-

chain alkanes is as follows:

Preparation of the Electrolyte: A potassium or sodium salt of the corresponding carboxylic

acid (in this case, potassium octacosanoate) is dissolved in a suitable solvent, typically

methanol or a mixture of methanol and water, to create the electrolyte solution.

Electrolytic Cell Setup: An undivided electrolytic cell is equipped with two platinum or

graphite electrodes. The electrolyte solution is added to the cell.
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Electrolysis: A constant current is passed through the solution. At the anode, the carboxylate

is oxidized, leading to decarboxylation and the formation of alkyl radicals. These radicals

then dimerize to form the desired alkane.

Work-up and Purification: After the reaction is complete, the resulting mixture is typically

treated with water to dissolve any remaining salts. The organic layer containing the alkane is

extracted with a nonpolar solvent like hexane or ether. The solvent is then removed under

reduced pressure, and the crude product is purified by recrystallization or chromatography to

yield the pure long-chain alkane.

Diagram 1: Kolbe Electrolysis Workflow for Hexapentacontane Synthesis
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Caption: Generalized workflow of Kolbe electrolysis for alkane synthesis.
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Wurtz Reaction
The Wurtz reaction is a coupling reaction where two alkyl halides react with sodium metal in a

dry ether solvent to form a new carbon-carbon bond.[4] To synthesize hexapentacontane, an

alkyl halide with 28 carbon atoms, such as 1-bromooctacosane, would be used.

A detailed protocol for the synthesis of hexapentacontane via the Wurtz reaction is not widely

published. The following is a generalized procedure for long-chain alkane synthesis:

Reaction Setup: A three-necked flask equipped with a reflux condenser, a dropping funnel,

and a mechanical stirrer is flushed with an inert gas (e.g., argon or nitrogen). Dry diethyl

ether or tetrahydrofuran is added to the flask, followed by finely cut sodium metal.

Addition of Alkyl Halide: The alkyl halide (e.g., 1-bromooctacosane) is dissolved in dry ether

and added dropwise to the stirred suspension of sodium metal. The reaction is often initiated

by gentle heating.

Reaction and Reflux: The reaction mixture is refluxed for several hours to ensure complete

reaction.

Quenching and Work-up: After the reaction is complete, the mixture is cooled, and any

unreacted sodium is carefully quenched by the slow addition of ethanol. The mixture is then

washed with water to remove sodium salts.

Purification: The organic layer is separated, dried over an anhydrous salt (e.g., MgSO₄), and

the solvent is evaporated. The resulting solid alkane is then purified by recrystallization from

a suitable solvent.

Diagram 2: Wurtz Reaction Workflow for Hexapentacontane Synthesis
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Wurtz Reaction
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Caption: Simplified workflow of the Wurtz reaction for alkane synthesis.

Applications in Research and Drug Development
The unique properties of hexapentacontane make it a valuable material in several research

areas, including drug delivery and materials science.

Self-Assembly and Nanostructure Formation
Due to the strong van der Waals forces between its long hydrocarbon chains,

hexapentacontane has a high tendency to self-assemble into ordered nanostructures.[1] This

property allows it to be used as a building block for creating cylindrical micelles, bilayer

structures, and Langmuir-Blodgett films.[1] These nanostructures have potential applications in

drug delivery, biosensors, and molecular electronics.[1]

Subphase Preparation: A Langmuir-Blodgett trough is filled with ultrapure water as the

subphase.
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Monolayer Spreading: A solution of hexapentacontane in a volatile, water-immiscible

solvent (e.g., chloroform) is carefully spread onto the water surface. The solvent evaporates,

leaving a monolayer of hexapentacontane molecules.

Monolayer Compression: Movable barriers on the trough compress the monolayer, forcing

the molecules into a more ordered, condensed phase. The surface pressure is monitored

during this process.

Film Deposition: A solid substrate (e.g., silicon wafer, quartz) is vertically dipped into and

withdrawn from the trough through the compressed monolayer. With each pass, a single

layer of hexapentacontane is transferred to the substrate. This process can be repeated to

build up multilayer films.

Diagram 3: Logical Relationship of Hexapentacontane in Nanomedicine
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Caption: Application of hexapentacontane in nanomedicine drug delivery.

Model System for Crystallization Studies
The long, flexible nature of hexapentacontane molecules makes it an excellent model system

for studying the fundamental processes of crystallization and self-organization in organic

materials. Understanding how these molecules pack to form crystals can provide insights into

self-assembly in more complex organic systems.

Tribology and Lubrication
Hexapentacontane has been investigated for its lubricating properties. It can form low-friction

films on various surfaces, which could potentially reduce wear and tear.[1] This makes it a

candidate for use in advanced lubricants, particularly for micro- and nanoelectromechanical

systems (MEMS and NEMS).[1]
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Safety and Handling
Hexapentacontane is generally considered to have low toxicity and does not meet the criteria

for GHS hazard classification.[2] However, as with any chemical, it should be handled in a well-

ventilated area, and appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be worn.

Conclusion
Hexapentacontane, identified by CAS number 7719-82-6, is a long-chain alkane with

significant potential in materials science and nanotechnology. Its well-defined chemical

structure and propensity for self-assembly make it a valuable tool for researchers. While

detailed experimental protocols for its specific synthesis and application are not abundant in

public literature, generalized methods for long-chain alkanes provide a solid foundation for its

use in the laboratory. Further research into the tailored synthesis and controlled self-assembly

of hexapentacontane is likely to uncover new applications in areas such as drug delivery,

molecular electronics, and advanced lubrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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